Cas no 839717-70-3 (Ethanesulfonic acid,2-[[[4-[4-[[[1-(2-chlorophenyl)ethoxy]carbonyl]amino]-3-isoxazolyl]phenyl]methyl]thio]-)

• Product name: Ethanesulfonic acid,2-[[[4-[4-[[[1-(2-chlorophenyl)ethoxy]carbonyl]amino]-3-isoxazolyl]phenyl]methyl]thio]-
• CAS No: 839717-70-3
• MF: C₂₁H₂₁ClN₂O₆S₂
• MW: 496.984242200851
• CID: 1818671

Ethanesulfonic acid,2-[[[4-[4-[[[1-(2-chlorophenyl)ethoxy]carbonyl]amino]-3-isoxazolyl]phenyl]methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[[[4-[4-[[[1-(2-chlorophenyl)ethoxy]carbonyl]amino]-3-isoxazolyl]phenyl]methyl]thio]-
• Ethanesulfonic acid, 2-[[[4-[4-[[[1-(2-chlorophenyl)ethoxy]carbonyl]amino]-3-isoxazolyl]phenyl]methyl]thio]-

• Inchi： 1S/C21H21ClN2O6S2/c1-14(17-4-2-3-5-18(17)22)30-21(25)23-19-12-29-24-20(19)16-8-6-15(7-9-16)13-31-10-11-32(26,27)28/h2-9,12,14H,10-11,13H2,1H3,(H,23,25)(H,26,27,28)
• InChI Key： BBAUSNASLABTDO-UHFFFAOYSA-N
• SMILES： C(S(O)(=O)=O)CSCC1=CC=C(C2C(NC(OC(C3=CC=CC=C3Cl)C)=O)=CON=2)C=C1

Experimental Properties

• Density: 1.453±0.06 g/cm3(Predicted)
• pka: 1.40±0.50(Predicted)